

Potential resistance mechanisms to ON 108600

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: ON 108600

Cat. No.: B10833152

[Get Quote](#)

Technical Support Center: ON 108600

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of **ON 108600**, a multi-kinase inhibitor of Casein Kinase 2 (CK2), TRAF2- and NCK-interacting kinase (TNIK), and Dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A).

Frequently Asked Questions (FAQs)

Q1: What is **ON 108600** and what are its primary targets?

ON 108600 is a small molecule, multi-kinase inhibitor. Its primary targets are Casein Kinase 2 (CK2), a highly conserved serine/threonine kinase, and TRAF2- and NCK-interacting kinase (TNIK), which is involved in the Wnt signaling pathway.^{[1][2]} It also shows inhibitory activity against Dual-specificity tyrosine-phosphorylation-regulated kinase 1 (DYRK1).^[3]

Q2: What is the mechanism of action of **ON 108600**?

ON 108600 exerts its anti-cancer effects by inhibiting its target kinases, leading to the disruption of multiple oncogenic pathways. Inhibition of CK2 by **ON 108600** leads to reduced phosphorylation of downstream targets like AKT and p21, resulting in cell cycle arrest and apoptosis.^[1] Its inhibition of TNIK can disrupt the Wnt signaling pathway, which is crucial for cancer cell proliferation and survival.^{[4][5]} The compound has been shown to be effective against triple-negative breast cancer (TNBC) stem cells and can overcome resistance to chemotherapy agents like paclitaxel.^{[6][7][8]}

Q3: My cells are showing reduced sensitivity to **ON 108600** over time. What are the potential mechanisms of resistance?

While specific resistance mechanisms to **ON 108600** have not been extensively documented, based on common mechanisms of resistance to kinase inhibitors, potential reasons for reduced sensitivity include:

- On-Target Alterations:
 - Gatekeeper Mutations: Mutations in the ATP-binding pocket of CK2, TNIK, or DYRK1A could prevent **ON 108600** from binding effectively.
 - Gene Amplification: Increased expression of the target kinases (CK2, TNIK, or DYRK1A) may require higher concentrations of the inhibitor to achieve a therapeutic effect.[\[9\]](#)
- Activation of Bypass Signaling Pathways:
 - Cells may upregulate alternative signaling pathways to compensate for the inhibition of the CK2, TNIK, and DYRK1A pathways. For example, activation of other pro-survival pathways like the MAPK/ERK pathway could confer resistance.
- Drug Efflux:
 - Increased expression of drug efflux pumps, such as P-glycoprotein (MDR1), can actively transport **ON 108600** out of the cell, reducing its intracellular concentration.[\[10\]](#)
- Altered Drug Metabolism:
 - Cells may develop mechanisms to metabolize and inactivate **ON 108600** more rapidly.

Q4: How can I experimentally investigate if my cells have developed resistance to **ON 108600**?

To investigate potential resistance, you can perform the following experiments:

- Dose-Response Curve Shift: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to compare the IC₅₀ value of **ON 108600** in your potentially resistant cells versus the parental, sensitive cell line. A significant rightward shift in the dose-response curve indicates decreased sensitivity.

- **Target and Pathway Analysis:** Use Western blotting to assess the phosphorylation status of downstream targets of CK2 (e.g., phospho-Akt Ser129), TNIK (e.g., β -catenin), and DYRK1A. In resistant cells, you may observe restored phosphorylation of these targets despite treatment with **ON 108600**.
- **Target Gene Sequencing:** Sequence the kinase domains of CK2A1, CK2A2, TNIK, and DYRK1A in resistant cells to identify potential mutations that could interfere with drug binding.
- **Bypass Pathway Activation:** Use phospho-kinase antibody arrays or targeted Western blotting to screen for the activation of other pro-survival signaling pathways (e.g., ERK, STAT3).

Troubleshooting Guides

Issue 1: Decreased or No Observed Efficacy of ON 108600 in Cell Culture

Potential Cause	Troubleshooting Steps
Compound Degradation	Ensure proper storage of ON 108600 stock solutions (aliquoted and stored at -20°C or -80°C to avoid freeze-thaw cycles).[3] Prepare fresh dilutions for each experiment.
Suboptimal Cell Culture Conditions	Verify cell line identity and ensure cells are healthy and in the logarithmic growth phase. Mycoplasma contamination can alter cellular responses to drugs.
Incorrect Dosing	Confirm the final concentration of ON 108600 in your assay. Perform a dose-response experiment to determine the optimal concentration for your cell line.
Development of Resistance	See FAQ Q3 and Q4 for guidance on investigating resistance mechanisms.

Issue 2: Inconsistent Results in Western Blotting for Phosphorylated Targets

Potential Cause	Troubleshooting Steps
Dephosphorylation of Samples	Work quickly and keep samples on ice. Use lysis buffers containing phosphatase and protease inhibitors. [11] [12] [13]
Low Abundance of Phosphorylated Protein	Consider immunoprecipitation to enrich for the protein of interest before Western blotting. [12] Use sensitive chemiluminescent substrates.
High Background	Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST instead of milk, as milk contains phosphoproteins (casein) that can cause background. [12] [13] Ensure adequate washing steps.
Poor Antibody Quality	Use phospho-specific antibodies validated for Western blotting. Run positive and negative controls to confirm antibody specificity.

Quantitative Data Summary

Table 1: IC50 Values of **ON 108600** for Target Kinases

Kinase	IC50 (μM)
DYRK1A	0.016
DYRK1B	0.007
DYRK2	0.028
CK2α1	0.05
CK2α2	0.005
TNIK	0.005

Data from MedchemExpress.[3]

Experimental Protocols

Cell Viability (MTT) Assay


- **Cell Seeding:** Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
- **Compound Treatment:** Treat cells with a serial dilution of **ON 108600** or vehicle control (e.g., DMSO) for the desired duration (e.g., 48-72 hours).
- **MTT Addition:** Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.[14]
- **Formazan Solubilization:** Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[14]
- **Absorbance Measurement:** Read the absorbance at a wavelength of 570-600 nm using a microplate reader.[14]
- **Data Analysis:** Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Western Blotting for Phosphorylated Proteins

- **Sample Preparation:** Treat cells with **ON 108600** for the desired time. Lyse cells on ice with RIPA buffer supplemented with protease and phosphatase inhibitors.[11][13]
- **Protein Quantification:** Determine the protein concentration of each lysate using a BCA or Bradford assay.
- **SDS-PAGE:** Denature protein samples in Laemmli buffer and separate them by SDS-polyacrylamide gel electrophoresis.
- **Protein Transfer:** Transfer the separated proteins to a PVDF or nitrocellulose membrane.
- **Blocking:** Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[12][15]


- Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-Akt Ser129) overnight at 4°C with gentle agitation.
- Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
- Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[15]
- Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total protein (e.g., total Akt).

Visualizations




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **ON 108600**.



[Click to download full resolution via product page](#)

Caption: Potential resistance mechanisms to **ON 108600**.



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for reduced **ON 108600** efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. aacrjournals.org [aacrjournals.org]
- 2. ON-108600 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. What are TNIK inhibitors and how do they work? [synapse.patsnap.com]
- 5. Therapeutic targets in the Wnt signaling pathway: Feasibility of targeting TNIK in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. aacrjournals.org [aacrjournals.org]
- 7. Simultaneous CK2/TNIK/DYRK1 inhibition by 108600 suppresses triple negative breast cancer stem cells and chemotherapy-resistant disease - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Simultaneous CK2/TNIK/DYRK1 inhibition by 108600 suppresses triple negative breast cancer stem cells and chemotherapy-resistant disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Molecular Pathways: Resistance to Kinase Inhibitors and Implications for Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
- 10. annexpublishers.com [annexpublishers.com]
- 11. benchchem.com [benchchem.com]
- 12. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-technique.com]
- 13. researchgate.net [researchgate.net]
- 14. broadpharm.com [broadpharm.com]
- 15. Western blot for phosphorylated proteins | Abcam [abcam.com]
- To cite this document: BenchChem. [Potential resistance mechanisms to ON 108600]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10833152#potential-resistance-mechanisms-to-on-108600>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com